Cas no 200123-04-2 (1-isopropyl-3-(naphthalen-1-yl)thiourea)

• Product name: 1-isopropyl-3-(naphthalen-1-yl)thiourea
• CAS No: 200123-04-2
• MF: C₁₄H₁₆N₂S
• MW: 244.355241775513
• CID: 4633341

1-isopropyl-3-(naphthalen-1-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(1-methylethyl)-N'-1-naphthalenyl-
• 1-Isopropyl-3-(naphthalen-1-yl)thiourea
• 1-isopropyl-3-(naphthalen-1-yl)thiourea

• Inchi： 1S/C14H16N2S/c1-10(2)15-14(17)16-13-9-5-7-11-6-3-4-8-12(11)13/h3-10H,1-2H3,(H2,15,16,17)
• InChI Key： GGZCNPBFWWAIHK-UHFFFAOYSA-N
• SMILES： N(C(C)C)C(NC1=C2C(C=CC=C2)=CC=C1)=S

Additional information on 1-isopropyl-3-(naphthalen-1-yl)thiourea

Introduction to 1-Isopropyl-3-(Naphthalen-1-yl)Thiourea (CAS No. 200123-04-2)

1-Isopropyl-3-(naphthalen-1-yl)thiourea (CAS No. 200123-04-2) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its distinct molecular structure, has shown promising potential in various applications, particularly in the development of new pharmaceuticals and functional materials.

The chemical structure of 1-isopropyl-3-(naphthalen-1-yl)thiourea consists of an isopropyl group and a naphthalene ring attached to a thiourea moiety. The presence of these functional groups imparts unique properties to the compound, making it an attractive candidate for research and development. The thiourea group, known for its ability to form hydrogen bonds and coordinate with metal ions, plays a crucial role in the compound's reactivity and biological activity.

In recent years, the study of 1-isopropyl-3-(naphthalen-1-yl)thiourea has been enriched by advances in computational chemistry and experimental techniques. High-throughput screening methods have identified this compound as a potential lead molecule for the development of new drugs targeting various diseases. For instance, studies have shown that 1-isopropyl-3-(naphthalen-1-yl)thiourea exhibits significant antitumor activity against several cancer cell lines, making it a promising candidate for cancer therapy.

The antitumor properties of 1-isopropyl-3-(naphthalen-1-yl)thiourea are attributed to its ability to induce apoptosis in cancer cells. Research has demonstrated that this compound can disrupt key signaling pathways involved in cell proliferation and survival, leading to cell death. Additionally, the compound has been found to exhibit low toxicity towards normal cells, which is a critical factor in the development of effective and safe anticancer agents.

Beyond its potential in cancer therapy, 1-isopropyl-3-(naphthalen-1-yl)thiourea has also shown promise in other therapeutic areas. For example, studies have explored its use as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In the realm of materials science, 1-isopropyl-3-(naphthalen-1-yl)thiourea has been investigated for its potential applications in the development of functional materials. The compound's ability to form supramolecular assemblies through hydrogen bonding and π–π stacking interactions has led to its use in the synthesis of novel materials with unique optical and electronic properties. These materials have potential applications in areas such as organic electronics and photovoltaics.

The synthesis of 1-isopropyl-3-(naphthalen-1-yl)thiourea can be achieved through various routes, including condensation reactions between isopropylamine and naphthyl isothiocyanate. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic protocols for this compound.

To further enhance the utility of 1-isopropyl-3-(naphthalen-1-yl)thiourea, researchers have explored its derivatization through various chemical modifications. These modifications can alter the compound's physical and chemical properties, thereby expanding its range of applications. For example, the introduction of additional functional groups can improve solubility, stability, or bioavailability, making the compound more suitable for specific therapeutic or material applications.

In conclusion, 1-isopropyl-3-(naphthalen-1-yl)thiourea (CAS No. 200123-04-2) is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique molecular structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely that it will play an increasingly important role in advancing scientific knowledge and technological innovation.